Cas no 29246-70-6 (4-Nitro-trans-cinnamonitrile)

• Product Name: 4-Nitro-trans-cinnamonitrile
• CAS No: 29246-70-6
• Molecular Formula: C₉H₆N₂O₂
• Molecular Weight: 174.15614
• MDL: MFCD00094456
• CID: 238095
• PubChem ID: 6176061

4-Nitro-trans-cinnamonitrile Properties

Names and Identifiers

• 2-Propenenitrile, 3-(4-nitrophenyl)-, (2E)-
• 4-Nitro-trans-cinnamonitrile
• (2E)-3-(4-Nitrophenyl)acrylonitrile
• 3-(4-nitrophenyl)prop-2-enenitrile
• 4-Nitro-trans-cinnam
• 4-nitro-cinnamonitrile
• (E)-3-(4-nitrophenyl)prop-2-enenitrile
• (e)-3-(4-nitrophenyl)acrylonitrile
• LS-07241
• 2-Propenenitrile, 3-(4-nitrophenyl)-
• (2E)-3-(4-nitrophenyl)prop-2-enenitrile
• SCHEMBL8612499
• AKOS003239440
• CINNAMONITRILE, p-NITRO-
• 3-(4-Nitrophenyl)acrylonitrile
• (E)-3-(4-nitrophenyl)-acrylonitrile
• MFCD00094456
• 27892-88-2
• 4-Nitrocinnamonitrile
• CS-0318207
• 29246-70-6
• AMY3926
• 3-(4-Nitrophenyl)-2-propenenitrile

• MDL： MFCD00094456
• InChIKey： HLFGEWUHBJJYKR-OWOJBTEDSA-N
• Inchi： InChI=1S/C9H6N2O2/c10-7-1-2-8-3-5-9(6-4-8)11(12)13/h1-6H/b2-1+
• SMILES： C(=C\C1=CC=C(C=C1)[N+](=O)[O-])/C#N

Computed Properties

• Exact Mass: 174.04300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 174.042927438g/mol
• Heavy Atom Count: 13
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• LogP: 2.65478
• PSA: 69.61000
• Boiling Point: 315.1±17.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 144.4±20.9 °C
• Density: 1.3±0.1 g/cm3